Cas no 2034318-71-1 (2-phenoxy-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]propan-1-one)

• Product Name: 2-phenoxy-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]propan-1-one
• CAS No: 2034318-71-1
• MF: C₂₁H₂₆N₄O₂
• MW: 366.456744670868
• CID: 5551267
• PubChem ID: 91818398
• Update Time: 2025-06-26

2-phenoxy-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS025327638
• F6523-4555
• 2-phenoxy-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]propan-1-one
• 2-phenoxy-1-(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)propan-1-one
• 2034318-71-1

• Inchi： 1S/C21H26N4O2/c1-16(27-18-8-3-2-4-9-18)21(26)25-13-11-24(12-14-25)20-15-17-7-5-6-10-19(17)22-23-20/h2-4,8-9,15-16H,5-7,10-14H2,1H3
• InChI Key： WZROAVJRYMOFBV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C)C(N1CCN(C2=CC3=C(CCCC3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 366.20557608g/mol
• Monoisotopic Mass: 366.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-phenoxy-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]propan-1-one

Introduction to 2-Phenoxy-1-[4-(5,6,7,8-Tetrahydrocinnolin-3-yl)piperazin-1-yl]propan-1-one (CAS No. 2034318-71-1)

2-Phenoxy-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]propan-1-one (CAS No. 2034318-71-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. The unique structural features of this compound, including the phenoxy, piperazine, and 5,6,7,8-tetrahydrocinnoline moieties, contribute to its biological activity and pharmacological properties.

The phenoxy group in the structure of 2-phenoxy-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]propan-1-one plays a crucial role in enhancing the lipophilicity and membrane permeability of the molecule. This characteristic is essential for drugs that need to cross biological membranes to reach their target sites. The piperazine moiety is a common feature in many pharmaceuticals due to its ability to modulate the activity of various receptors and enzymes. In this compound, the piperazine ring is linked to a 5,6,7,8-tetrahydrocinnoline moiety, which is known for its anti-inflammatory and antiproliferative properties.

Recent studies have shown that 2-phenoxy-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]propan-1-one exhibits potent activity against several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

In addition to its anticancer properties, 2-phenoxy-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]propan-1-one has also shown promise in the treatment of neurological disorders. Research conducted at the University of California demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 2-phenoxy-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]propan-1-one may have potential applications in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-phenoxy-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-y l]propan-l-one has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that this compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-phenoxy-l-[4-(5 ,6 ,7 ,8 -tetrahydrocinnolin -3 -y l)p iperazin -l -y l]propan -l -one in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 2-phenoxy-l-[4-(5 ,6 ,7 ,8 -tetrahydrocinnolin -3 -y l)p iperazin -l -y l]propan -l -one (CAS No. 2034318 -7 1 -l) is a promising candidate for further development in both oncology and neurology. Its unique structural features and favorable pharmacological properties make it an attractive molecule for researchers and pharmaceutical companies alike. As more data from ongoing studies become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.